Cas no 841302-60-1 (Hexyl methyl ethanedioate)

• Product name: Hexyl methyl ethanedioate
• CAS No: 841302-60-1
• MF: C₉H₁₆O₄
• MW: 188.221
• CID: 2804883
• PubChem ID: 71407136

Hexyl methyl ethanedioate Chemical and Physical Properties

Names and Identifiers

• Hexyl methyl ethanedioate
• DTXSID70827726
• 841302-60-1
• SCHEMBL2970739

• Inchi： InChI=1S/C9H16O4/c1-3-4-5-6-7-13-9(11)8(10)12-2/h3-7H2,1-2H3
• InChI Key： YPLASTDBAZQWQJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 188.10485899Da
• Monoisotopic Mass: 188.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų